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Abstract
Fumonisins are mycotoxins produced by Fusarium species, primarily F. verticillioides and F.

proliferatum, which are frequent contaminants of maize and maize-based products worldwide.

[1] The major analogues are fumonisin B1 (FB1), fumonisin B2 (FB2), and fumonisin B3
(FB3).[1] While FB1 is the most prevalent and considered the most toxic, FB3 is a significant

co-contaminant that contributes to the overall toxic burden.[1][2] Due to their structural similarity

and shared mechanism of action, regulatory bodies typically establish maximum levels and

health-based guidance values for the sum of these fumonisins.[3][4] This guide provides a

comprehensive overview of the current regulations, toxicological data, and analytical

methodologies for Fumonisin B3 and its related compounds in food and feed.

Toxicology and Mechanism of Action
The toxicity of B-fumonisins (FB1, FB2, and FB3) stems from their structural similarity to

sphingoid bases like sphinganine (Sa) and sphingosine (So).[5][6] This allows them to

competitively inhibit the enzyme ceramide synthase, a critical component of the de novo

sphingolipid biosynthesis pathway.[6][7]
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Key Toxicological Effects:

Disruption of Sphingolipid Metabolism: Inhibition of ceramide synthase blocks the acylation

of sphinganine, leading to the accumulation of this precursor and the depletion of complex

sphingolipids downstream.[7] The ratio of sphinganine to sphingosine (Sa/So) is a well-

established biomarker for fumonisin exposure.[6]

Organ-Specific Toxicity: The primary target organs are the liver and kidneys, with observed

effects including nephrotoxicity and hepatotoxicity.[3][8] Fumonisin B1 is classified by the

International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, possibly

carcinogenic to humans.[6]

Cellular Disruption: The alteration of sphingolipid metabolism affects numerous cellular

functions, including cell signaling, membrane integrity, and the regulation of apoptosis and

proliferation.[2][6][9]

While most toxicological data is derived from studies on FB1, the profiles for FB2 and FB3 are

considered very similar.[4] All three major fumonisins have demonstrated the ability to induce

hepatocyte nodules in rats.[4]
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Caption: Fumonisin's Mechanism of Action via Ceramide Synthase Inhibition.

International Regulation and Health-Based
Guidance Values
Regulatory limits for fumonisins are typically set for the sum of FB1 and FB2, or for total

fumonisins (FB1 + FB2 + FB3), and are primarily applied to maize and maize-based products.

These regulations are informed by health-based guidance values, such as the Tolerable Daily

Intake (TDI).

Health-Based Guidance Values
Health-based guidance values are established by scientific bodies to estimate the amount of a

substance that can be consumed daily over a lifetime without posing an appreciable risk to

health.
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Issuing Body Value Group
Derivation
Basis

Reference

JECFA
2 µg/kg bw/day

(PMTDI)

FB1 + FB2 +

FB3

NOEL of 0.2

mg/kg bw/day for

nephrotoxicity in

a 90-day rat

study, with a

safety factor of

100.

[3][4]

EFSA
1 µg/kg bw/day

(TDI)

FB1 + FB2 +

FB3 + FB4

BMDL10 of 0.1

mg/kg bw/day for

increased

megalocytic

hepatocytes in a

chronic mouse

study, with an

uncertainty factor

of 100.

[10][11]

PMTDI:

Provisional

Maximum

Tolerable Daily

Intake; TDI:

Tolerable Daily

Intake; JECFA:

Joint FAO/WHO

Expert

Committee on

Food Additives;

EFSA: European

Food Safety

Authority; NOEL:

No-Observed-

Effect Level;

BMDL10:

Benchmark Dose
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Lower

Confidence Limit

for a 10%

response.

Maximum Levels in Human Food
Maximum levels (MLs) are legally enforced limits for contaminants in foodstuffs. The following

table summarizes key international regulations.
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Regulatory
Body / Region

Food Product
Maximum
Level (µg/kg)

Regulated
Fumonisins

Reference

European

Commission

Unprocessed

maize
4000 FB1 + FB2 [12]

Maize intended

for direct human

consumption,

maize-based

foods

1000 FB1 + FB2 [13]

Maize-based

breakfast cereals

and snacks

800 FB1 + FB2 [14]

Processed

maize-based

foods and baby

foods for infants

and young

children

200 FB1 + FB2 [14]

Codex

Alimentarius
Raw maize grain 4000 Total Fumonisins [15]

Maize flour and

maize meal
2000 Total Fumonisins [15][16]

U.S. FDA

(Guidance)

Degermed dry

milled corn

products (e.g.,

grits, meal, flour)

2000
Total Fumonisins

(FB1+FB2+FB3)
[12]

Whole or partially

degermed dry

milled corn

products (e.g.,

flaking grits)

3000
Total Fumonisins

(FB1+FB2+FB3)
[1]
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Dry milled corn

bran, corn masa
4000

Total Fumonisins

(FB1+FB2+FB3)
[1]

Popcorn grain

intended for

human

consumption

3000
Total Fumonisins

(FB1+FB2+FB3)
[1]

Note: U.S. FDA

levels are

guidance levels,

not legally

binding limits, but

represent the

agency's current

thinking on levels

adequate to

protect public

health.[1][17]

Guidance Levels in Animal Feed
Fumonisins also pose a significant risk to livestock, with varying sensitivity among species.

Regulations and guidance levels are established to protect animal health.
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Regulatory
Body / Region

Animal
Species / Feed
Type

Maximum
Level (µg/kg)

Regulated
Fumonisins

Reference

U.S. FDA

(Guidance)

Equids and

rabbits

5,000 (in

corn/by-products,

not to exceed

20% of diet)

Total Fumonisins

(FB1+FB2+FB3)
[18][19]

Swine and

catfish

20,000 (in

corn/by-products,

not to exceed

50% of diet)

Total Fumonisins

(FB1+FB2+FB3)
[18]

Ruminants,

poultry, and mink

(for breeding)

30,000 (in

corn/by-products,

not to exceed

50% of diet)

Total Fumonisins

(FB1+FB2+FB3)
[18]

Poultry (for

slaughter)

100,000 (in

corn/by-products,

not to exceed

50% of diet)

Total Fumonisins

(FB1+FB2+FB3)
[18]

European

Commission

Maize and maize

by-products for

animal feed

60,000 FB1 + FB2 [14]

Complementary/

complete feed for

pigs

5,000 FB1 + FB2 [14]

Complementary/

complete feed for

horses

5,000 FB1 + FB2 [14]

Complementary/

complete feed for

poultry, adult

ruminants, and

mink

10,000 FB1 + FB2 [14]
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Experimental Protocols for Fumonisin Analysis
Accurate quantification of Fumonisin B3 and other fumonisins in complex food and feed

matrices requires robust analytical methods. High-Performance Liquid Chromatography

(HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) are the most common techniques.[20]

General Analytical Workflow
The analysis typically involves sample extraction, extract purification (clean-up), and

instrumental determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b570569?utm_src=pdf-body
https://www.researchgate.net/publication/319960922_Analysis_of_Fumonisins_a_Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Purification

Instrumental Analysis

Homogenized Sample
(e.g., Maize Flour)

Extraction
(e.g., Acetonitrile/Water

or Methanol/Water)

Filtration / Centrifugation

Solid Phase Extraction (SPE)
Clean-up

(e.g., SAX or Immunoaffinity Column)

Wash & Elute Fumonisins

Evaporate & Reconstitute

Derivatization (for HPLC-FLD)
(e.g., with OPA/MCE)

LC Separation & Detection
(HPLC-FLD or LC-MS/MS)

LC-MS/MS Path

Data Analysis &
Quantification

Click to download full resolution via product page

Caption: General Experimental Workflow for Fumonisin Analysis in Food.
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Detailed Methodological Steps
Sample Extraction:

Objective: To efficiently extract fumonisins from the solid matrix into a liquid solvent.

Protocol: A homogenized sample (e.g., 25 g) is typically extracted with a solvent mixture

such as methanol/water (3:1, v/v) or acetonitrile/water (1:1, v/v). The mixture is shaken or

blended at high speed for a specified time (e.g., 30 minutes) and then filtered or

centrifuged to separate the liquid extract from the solid residue.[20][21]

Extract Clean-up:

Objective: To remove interfering matrix components that could affect the accuracy and

longevity of the analytical column and detector.

Protocol (Solid Phase Extraction - SPE): Strong Anion Exchange (SAX) cartridges are

commonly used. The acidic extract is passed through the SAX column, which retains the

fumonisins via their carboxyl groups. The column is washed with a solvent like methanol to

remove impurities. The fumonisins are then eluted with a weak acid in methanol (e.g., 1%

acetic acid in methanol). Immunoaffinity columns (IAC) offer higher selectivity by using

antibodies specific to the fumonisin structure.[20]

Derivatization (for HPLC-FLD):

Objective: To attach a fluorescent tag to the primary amino group of the fumonisins, as

they are not naturally fluorescent. This step is not required for LC-MS/MS.

Protocol: The purified extract is mixed with a derivatizing agent, most commonly o-

phthaldialdehyde (OPA) in the presence of a thiol like 2-mercaptoethanol (MCE). The

reaction forms a highly fluorescent isoindole derivative that can be detected with high

sensitivity.[22]

Chromatographic Separation and Detection:

Objective: To separate Fumonisin B3 from other fumonisins and matrix components, and

to quantify its concentration.
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Protocol (LC-MS/MS): This is the preferred method for its high specificity and sensitivity.

Separation is achieved on a C18 reversed-phase column using a gradient elution with a

mobile phase of water and methanol or acetonitrile, often containing a modifier like formic

acid.[21] Detection is performed using a tandem mass spectrometer in Multiple Reaction

Monitoring (MRM) mode, which provides unambiguous identification and quantification.

[21]

Protocol (HPLC-FLD): The derivatized fumonisins are separated on a C18 column. The

fluorescence detector is set to an excitation wavelength of ~335 nm and an emission

wavelength of ~440 nm. Quantification is performed by comparing the peak area to that of

a certified reference standard.

Conclusion
Fumonisin B3 is a significant mycotoxin in the food and feed supply chain, particularly in

maize. Due to its co-occurrence with FB1 and FB2 and their shared toxicological mechanism of

disrupting sphingolipid biosynthesis, it is regulated as part of a group. International bodies like

JECFA, EFSA, and the Codex Alimentarius have established health-based guidance values

and maximum levels for the sum of B-fumonisins to protect human and animal health. The

enforcement of these regulations relies on robust analytical methods, with LC-MS/MS being the

current gold standard for its specificity and sensitivity. Continuous monitoring and adherence to

these regulatory standards are essential for mitigating the risks associated with fumonisin

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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